Cas no 26386-42-5 (1,4-Benzenedicarboxylicacid, 1-butyl 4-(phenylmethyl) ester)

• Product Name: 1,4-Benzenedicarboxylicacid, 1-butyl 4-(phenylmethyl) ester
• CAS No: 26386-42-5
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• CID: 256837
• PubChem ID: 3015267
• Update Time: 2025-04-19

1,4-Benzenedicarboxylicacid, 1-butyl 4-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 1-butyl 4-(phenylmethyl) ester
• 4-O-benzyl 1-O-butyl benzene-1,4-dicarboxylate
• benzyl butyl benzene-1,4-dicarboxylate
• Benzyl butyl terephthalate
• SCHEMBL11416620
• NS00028101
• 26386-42-5
• EINECS 247-643-5
• DTXSID90180986

• Inchi： 1S/C19H20O4/c1-2-3-13-22-18(20)16-9-11-17(12-10-16)19(21)23-14-15-7-5-4-6-8-15/h4-12H,2-3,13-14H2,1H3
• InChI Key： IEICWPCBTOBBDK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OCC2C=CC=CC=2)=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 312.1362
• Monoisotopic Mass: 312.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.134
• Boiling Point: 436.6°C at 760 mmHg
• Flash Point: 216°C
• Refractive Index: 1.553
• PSA: 52.6